Cas no 927-69-5 (2-(isopropylthio)ethylamine hydrochloride hydrate)

• Product Name: 2-(isopropylthio)ethylamine hydrochloride hydrate
• CAS No: 927-69-5
• MF: C₅H₁₆ClNOS
• MW: 173.704639434814
• MDL: MFCD18205887
• CID: 1077169
• PubChem ID: 15111098
• Update Time: 2025-04-20

2-(isopropylthio)ethylamine hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylthio)ethanamine
• [2-(Isopropylthio)ethyl]amine hydrochloride
• MFCD26959542
• 927-69-5
• [2-(isopropylthio)ethyl]amine hydrochloride hydrate
• BS-38642
• EN300-212443
• 2-propan-2-ylsulfanylethanamine;hydrate;hydrochloride
• 2-(propan-2-ylsulfanyl)ethan-1-amine hydrate hydrochloride
• 2-(Isopropylthio)ethanamine hydrochloride hydrate
• 2-(ISOPROPYLSULFANYL)ETHANAMINE HYDRATE HYDROCHLORIDE
• 2-(isopropylthio)ethylamine hydrochloride hydrate

• MDL： MFCD18205887
• Inchi： 1S/C5H13NS.ClH.H2O/c1-5(2)7-4-3-6;;/h5H,3-4,6H2,1-2H3;1H;1H2
• InChI Key： VPNIOSVLRXTBTI-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)C(C)C.O

Computed Properties

• Exact Mass: 173.0641130g/mol
• Monoisotopic Mass: 173.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 175.6±23.0 °C at 760 mmHg
• Flash Point: 60.0±22.6 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

2-(isopropylthio)ethylamine hydrochloride hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers